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Leukotriene A3 methyl ester Leukotriene A3 methyl ester Biosynthesis of LTA3 occurs from 5,8,11-eicosatrienoic acid via the 5-LO pathway and it is the putative intermediate in the biosynthesis of 3-series leukotrienes. LTA3 as a free acid is highly unstable. The methyl ester is stable and can be readily hydrolyzed to the free acid as needed.
Brand Name: Vulcanchem
CAS No.: 83851-38-1
VCID: VC0162607
InChI: InChI=1S/C21H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-19-20(24-19)17-15-18-21(22)23-2/h10-14,16,19-20H,3-9,15,17-18H2,1-2H3/b11-10-,13-12+,16-14+/t19-,20-/m0/s1
SMILES: CCCCCCCCC=CC=CC=CC1C(O1)CCCC(=O)OC
Molecular Formula: C21H34O3
Molecular Weight: 334.5 g/mol

Leukotriene A3 methyl ester

CAS No.: 83851-38-1

Reference Standards

VCID: VC0162607

Molecular Formula: C21H34O3

Molecular Weight: 334.5 g/mol

Leukotriene A3 methyl ester - 83851-38-1

CAS No. 83851-38-1
Product Name Leukotriene A3 methyl ester
Molecular Formula C21H34O3
Molecular Weight 334.5 g/mol
IUPAC Name methyl 4-[(2S,3S)-3-[(1E,3E,5Z)-tetradeca-1,3,5-trienyl]oxiran-2-yl]butanoate
Standard InChI InChI=1S/C21H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-19-20(24-19)17-15-18-21(22)23-2/h10-14,16,19-20H,3-9,15,17-18H2,1-2H3/b11-10-,13-12+,16-14+/t19-,20-/m0/s1
Standard InChIKey YOAQIJHBMIIBJM-NLAMMTFYSA-N
Isomeric SMILES CCCCCCCC/C=C\C=C\C=C\[C@H]1[C@@H](O1)CCCC(=O)OC
SMILES CCCCCCCCC=CC=CC=CC1C(O1)CCCC(=O)OC
Canonical SMILES CCCCCCCCC=CC=CC=CC1C(O1)CCCC(=O)OC
Description Biosynthesis of LTA3 occurs from 5,8,11-eicosatrienoic acid via the 5-LO pathway and it is the putative intermediate in the biosynthesis of 3-series leukotrienes. LTA3 as a free acid is highly unstable. The methyl ester is stable and can be readily hydrolyzed to the free acid as needed.
Synonyms LTA3 methyl ester
Reference 1.Jakschik, B.A.,Morrison, A.R. and Sprecher, H. Products derived from 5,8,11-eicosatrienoic acid by the 5-lipoxygenase-leukotriene pathway. The Journal of Biological Chemisty 258, 12797-12800 (1983).
PubChem Compound 16219566
Last Modified Nov 11 2021
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